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Compound of Interest

Compound Name: Ammonium tetrathiomolybdate

Cat. No.: B1683171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of ammonium
tetrathiomolybdate (ATTM) solutions in experimental settings. ATTM is a versatile compound

utilized for its properties as a potent copper chelator and a slow-release hydrogen sulfide (H₂S)

donor.[1][2][3]

Introduction
Ammonium tetrathiomolybdate ((NH₄)₂MoS₄) is a bright red crystalline solid.[4] It is a

valuable tool in various research fields, including cancer biology, neurodegenerative disease,

and studies on oxidative stress. Its primary mechanisms of action involve the chelation of

copper and the generation of H₂S, which can modulate various signaling pathways.[1][4][5]

Quantitative Data Summary
The following tables summarize key quantitative data for the use of ATTM in experimental

settings.

Table 1: Physicochemical Properties of Ammonium Tetrathiomolybdate
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Property Value Reference

Molecular Formula (NH₄)₂MoS₄ [4]

Molecular Weight 260.28 g/mol [4]

Appearance Red crystalline powder [4]

Solubility
Highly soluble in water.

Sparingly soluble in ethanol.
[6]

Stability

Decomposes in acidic medium

and when exposed to light.[6]

Stable in ammoniacal medium

in the presence of H₂S.[6]

[6]

Table 2: In Vitro Experimental Parameters

Cell Line Application
Concentration
Range

Treatment
Duration

Reference

Human Vascular

Endothelial Cells

(HUVECs)

NRF2 activation,

autophagy

induction

30 - 300 µM 12 hours [4]

HaCaT Cells

Cytoprotection

against oxidative

stress

50 - 200 µM
1 hour

pretreatment
[1]

MDA-MB-231

(Breast Cancer)

Enhancement of

cisplatin

sensitivity

Low

concentrations

(specifics not

detailed)

Not specified [7]

Endothelial and

Tumor Cells

Inhibition of

proliferation
5 - 50 µM Not specified [8]

Table 3: In Vivo Experimental Parameters
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Animal Model Application Dosage
Administration
Route

Reference

C57BL/6J Mice NRF2 activation
30 mg/kg, twice

daily for 7 days
Gavage [4]

Athymic Nude

Mice (with breast

cancer

xenografts)

Enhancement of

cisplatin

antitumor effect

0.015–0.030

mg/ml in drinking

water

Oral [9]

Head and Neck

Squamous Cell

Carcinoma

Mouse Model

Enhancement of

cisplatin

antitumor effect

1 mg in 200 µl

PBS, 5

times/week for 2

weeks

Oral [10]

Mice

Inhibition of LPS-

induced

inflammation

30 mg/kg daily Gavage [11]

Rats
Ischemia/reperfu

sion injury model

10 mg/kg IV

bolus followed by

10 mg/kg/h

infusion for 60

min

Intravenous [12]

Experimental Protocols
Preparation of ATTM Stock Solution for In Vitro
Experiments
This protocol describes the preparation of a concentrated ATTM stock solution for use in cell

culture.

Materials:

Ammonium tetrathiomolybdate (ATTM) powder

Ultrapure water (e.g., Milli-Q or similar)[6]
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Sterile microcentrifuge tubes or conical tubes

Vortex mixer[6]

Sterile syringe filters (0.22 µm)

Procedure:

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired

amount of ATTM powder.

Dissolution: Add the appropriate volume of sterile, ultrapure water to achieve the desired

stock concentration (e.g., 10 mM). A 50-200 mM solution is achievable in small volumes of

water (1-3 mL).[6]

Mixing: Vortex the solution vigorously until the ATTM is completely dissolved.[6] A clear, red

solution should be obtained. The presence of a black precipitate may indicate impurity or

decomposition of the ATTM.[6]

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

sterile tube.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or -80°C for long-term storage. For short-term storage (up

to one month), solutions can be stored at -20°C.

Usage: When ready to use, thaw an aliquot and dilute it to the final desired concentration in

the cell culture medium. It is recommended to use the solution immediately after preparation.

[6]

Note on Stability: ATTM solutions can be unstable and may decompose if exposed to light or

acidic conditions.[6] Prepare fresh dilutions in culture media for each experiment.

Preparation of ATTM Solution for In Vivo Oral
Administration (Gavage)
This protocol outlines the preparation of an ATTM solution for oral administration to rodents.
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Materials:

Ammonium tetrathiomolybdate (ATTM) powder

Sterile, doubly distilled water or phosphate-buffered saline (PBS)[10][11]

Sterile conical tubes

Vortex mixer

Procedure:

Calculation: Calculate the total amount of ATTM required based on the number of animals,

their body weights, the desired dosage (e.g., 30 mg/kg), and the administration volume (e.g.,

0.2 mL).[11]

Weighing: Weigh the calculated amount of ATTM powder.

Dissolution: Dissolve the ATTM powder in the appropriate volume of sterile, doubly distilled

water or PBS to achieve the final desired concentration (e.g., 3 g/L).[11]

Mixing: Vortex the solution until the ATTM is completely dissolved.

Administration: Administer the freshly prepared solution to the animals via oral gavage.

Preparation of ATTM Solution for In Vivo Administration
in Drinking Water
This protocol describes the preparation of an ATTM solution to be administered to animals in

their drinking water.

Materials:

Ammonium tetrathiomolybdate (ATTM) powder

Sterile water

Animal drinking bottles
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Procedure:

Calculation: Determine the desired final concentration of ATTM in the drinking water (e.g.,

0.015–0.030 mg/mL).[9]

Preparation: Prepare a concentrated stock solution of ATTM in sterile water.

Dilution: Add the appropriate volume of the ATTM stock solution to the animals' drinking

water bottles to achieve the final desired concentration.

Monitoring: Replace the ATTM-containing drinking water regularly (e.g., every 2-3 days) to

ensure stability and accurate dosing. Monitor the animals' water consumption to estimate the

daily dose of ATTM.

Signaling Pathways and Experimental Workflows
ATTM-Induced NRF2 Activation Signaling Pathway
Ammonium tetrathiomolybdate has been shown to activate the NRF2 antioxidant signaling

pathway.[4][13] This is a crucial defense mechanism against oxidative stress. The activation is

dependent on autophagy.[4][13]
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ATTM-Induced NRF2 Activation

Autophagy Induction

NRF2 Activation

Ammonium Tetrathiomolybdate (ATTM)

AMPK/mTOR/ULK1 Pathway

activates

Autophagy

induces

KEAP1

degrades

NRF2

inhibits

Antioxidant Response Element (ARE)

binds to

Antioxidant Genes (e.g., HMOX1, GCLM)

activates transcription of
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ATTM Inhibition of NF-κB Signaling

Lipopolysaccharide (LPS)

Toll-like Receptor 4 (TLR4)

MyD88
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AKT

NF-κB
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Inflammatory Genes
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Workflow for In Vitro ATTM Experiments
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Treat Cells

Perform Cellular Assays

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1683171#how-to-prepare-ammonium-
tetrathiomolybdate-solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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